Cas no 36368-33-9 ( )

  structure
  structure
Product Name: 
CAS No:36368-33-9
Molecular Formula:C20H14N2O
Molecular Weight:298.33796
CID:921276
PubChem ID:236457

  Properties

Names and Identifiers

    • (10E)-10-(phenylhydrazinylidene)phenanthren-9-one
    • 10-benzeneazo-9-phenanthrol
    • 10-Benzolazo-9-oxy-phenanthren
    • 10-Benzolazo-phenanthrol-(9)
    • 10-Phenylazo-[9]phenanthrol
    • NSC38987
    • Phenanthrenchinon-monophenylhydrazon
    • 36368-33-9
    • NSC-38987
    • (10E)-10-(2-Phenylhydrazinylidene)phenanthren-9(10H)-one
    • 10-[(E)-2-Phenyldiazen-1-yl]phenanthren-9-ol
    • DTXSID30424735
    • 9,10-phenanthrenequinone phenylhydrazone
    • InChIKey: WAVHCKVIMLPQQP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H14N2O/c23-20-18-13-7-5-11-16(18)15-10-4-6-12-17(15)19(20)22-21-14-8-2-1-3-9-14/h1-13,23H
    • SMILES: C1=CC=C(C=C1)N=NC2=C(C3=CC=CC=C3C4=CC=CC=C42)O

Computed Properties

  • Exact Mass: 298.11072
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 298.110613074g/mol
  • Heavy Atom Count: 23
  • Complexity: 418
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.8
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • PSA: 41.46

  Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0202UW-25mg
10-[(E)-2-Phenyldiazen-1-yl]phenanthren-9-ol
36368-33-9 98%
25mg
$120.00 2024-05-04
Oakwood
182483-25mg
10-[(E)-2-Phenyldiazen-1-yl]phenanthren-9-ol
36368-33-9 98%
25mg
$90.00 2024-07-19

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